Cas no 1245644-67-0 ((R)-Cyclopropyl(5-cyclopropylisoxazol-3-yl)methanamine)

• Product Name: (R)-Cyclopropyl(5-cyclopropylisoxazol-3-yl)methanamine
• CAS No: 1245644-67-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD24505230
• CID: 1035378
• PubChem ID: 71301750
• Update Time: 2024-01-30

(R)-Cyclopropyl(5-cyclopropylisoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-Cyclopropyl(5-cyclopropylisoxazol-3-yl)methanamine
• (R)-cyclopropyl-(5-cyclopropyl-1,2-oxazol-3-yl)methanamine
• (R)-Cyclopropyl(5-cyclopropylisoxazol-3-yl)methamine
• (R)-1-Cyclopropyl-1-(5-cyclopropyl-1,2-oxazol-3-yl)methanamine
• DTXSID90744441
• 1245644-67-0

• MDL： MFCD24505230
• Inchi： 1S/C10H14N2O/c11-10(7-3-4-7)8-5-9(13-12-8)6-1-2-6/h5-7,10H,1-4,11H2/t10-/m1/s1
• InChI Key： YLKSKELDBVJQII-SNVBAGLBSA-N
• SMILES： [C@@H](C1CC1)(C1=NOC(C2CC2)=C1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų